Cas no 2171780-75-7 (N,N,5-trimethylpiperidine-2-carboxamide)

• Product Name: N,N,5-trimethylpiperidine-2-carboxamide
• CAS No: 2171780-75-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6089655
• PubChem ID: 68090702
• Update Time: 2025-10-12

N,N,5-trimethylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N,5-trimethylpiperidine-2-carboxamide
• 2171780-75-7
• SCHEMBL10280090
• EN300-1653134

• Inchi： 1S/C9H18N2O/c1-7-4-5-8(10-6-7)9(12)11(2)3/h7-8,10H,4-6H2,1-3H3
• InChI Key： FXDRSJPFFZSJDA-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C)CN1)N(C)C

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on N,N,5-trimethylpiperidine-2-carboxamide

Introduction to N,N,5-trimethylpiperidine-2-carboxamide (CAS No. 2171780-75-7)

N,N,5-trimethylpiperidine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171780-75-7, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of N,N,5-trimethylpiperidine-2-carboxamide consists of a piperidine ring substituted with three methyl groups at the 1, 3, and 5 positions, coupled with an amide functional group at the 2-position. This configuration imparts specific chemical reactivity and solubility characteristics that make it a valuable intermediate in synthetic chemistry.

The synthesis of N,N,5-trimethylpiperidine-2-carboxamide involves multi-step organic reactions, typically starting from commercially available precursors such as piperidine derivatives. The process often includes methylation reactions to introduce the methyl groups at the desired positions on the piperidine ring, followed by carboxylation to attach the amide group. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to ensure high yield and purity. The importance of precise synthetic methodologies cannot be overstated, as impurities can significantly affect the compound's efficacy in pharmaceutical applications.

In recent years, N,N,5-trimethylpiperidine-2-carboxamide has been explored for its role in developing novel therapeutic agents. Its structural framework suggests potential applications in modulating biological pathways associated with neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit properties that could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The amide group in its structure allows for further functionalization, enabling researchers to design molecules with enhanced pharmacological profiles.

One of the most intriguing aspects of N,N,5-trimethylpiperidine-2-carboxamide is its ability to serve as a scaffold for drug discovery. By modifying its chemical structure through various substitutions and derivatizations, scientists can generate libraries of compounds with tailored biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development. The compound's compatibility with modern drug design principles makes it an attractive candidate for medicinal chemists working on next-generation therapeutics.

The pharmacokinetic properties of N,N,5-trimethylpiperidine-2-carboxamide are also subjects of interest. Research has shown that the presence of multiple methyl groups can influence metabolic stability and distribution within the body. Understanding these properties is crucial for optimizing drug delivery systems and minimizing side effects. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are employed to predict how the compound will behave in biological systems. These tools provide insights into its interactions with target proteins and enzymes, which are essential for designing effective drugs.

Furthermore, N,N,5-trimethylpiperidine-2-carboxamide has found applications in biochemical research beyond drug development. Its unique chemical properties make it a useful tool for studying enzyme mechanisms and protein-ligand interactions. For instance, it can be used as a probe to investigate how certain enzymes recognize and bind substrates. This information is vital for understanding biological processes at a molecular level and can lead to the discovery of new therapeutic targets.

The industrial production of N,N,5-trimethylpiperidine-2-carboxamide is another area where advancements have been made. Manufacturers have developed efficient synthetic routes that minimize waste and reduce costs without compromising quality. These processes often incorporate green chemistry principles to ensure sustainability. By optimizing reaction conditions and using environmentally friendly solvents, companies can produce this compound in larger quantities while adhering to regulatory standards.

Future research directions for N,N,5-trimethylpiperidine-2-carboxamide include exploring its potential in other therapeutic areas such as oncology and anti-inflammatory treatments. The versatility of its molecular structure allows for diverse modifications that could yield compounds with novel mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these studies and translating laboratory findings into clinical applications.

In conclusion, N,N,5-trimethylpiperidine-2-carboxamide (CAS No. 2171780-75-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemical research. Its unique structural features offer opportunities for developing new drugs targeting various diseases. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in medicine and biotechnology.